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For Researchers, Scientists, and Drug Development Professionals

Abstract
prim-O-Glucosylangelicain is a natural product isolated from the rhizomes of Cimicifuga

foetida L.[1], a plant species with a history of use in traditional medicine. This technical guide

provides a comprehensive overview of the available scientific data on prim-O-
Glucosylangelicain, including its chemical properties. While information on this specific

compound is limited in publicly accessible literature, this document consolidates the known

data and provides context based on related compounds from the same source. This guide is

intended to serve as a foundational resource for researchers and professionals in drug

development interested in the potential of natural compounds from Cimicifuga species.

Chemical Identity and Properties
prim-O-Glucosylangelicain is a glycoside, a class of compounds prevalent in Cimicifuga

foetida[2]. While detailed experimental data for prim-O-Glucosylangelicain is not widely

available, the fundamental chemical information is summarized below.

Chemical Structure and Formula
A definitive chemical structure diagram for prim-O-Glucosylangelicain is not readily available

in the reviewed scientific literature. Similarly, specific spectroscopic data such as ¹H NMR, ¹³C
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NMR, and mass spectrometry that would confirm the structure are not published in accessible

databases.

Based on its name, prim-O-Glucosylangelicain is presumed to be a glycoside derivative of

angelicain or a related chromone structure. Chromones are a known class of compounds

isolated from Cimicifuga foetida[2][3][4].

Physicochemical Properties
Quantitative data for prim-O-Glucosylangelicain is sparse. The following table summarizes

the available information.

Property Value Source

Molecular Formula C₂₁H₂₆O₁₁ N/A

Molecular Weight 454.4 g/mol N/A

CAS Number 85889-15-2 N/A

Appearance Powder N/A

Source
Rhizomes of Cimicifuga foetida

L.
[1]

Experimental Protocols
Detailed experimental protocols for the specific isolation and purification of prim-O-
Glucosylangelicain are not explicitly documented in the available literature. However, a

general methodology for the isolation of chemical constituents from Cimicifuga foetida can be

inferred from various studies on this plant.

General Isolation Procedure for Compounds from
Cimicifuga foetida
The following is a generalized workflow for the isolation of compounds from the rhizomes of

Cimicifuga foetida, which could be adapted for the targeted isolation of prim-O-
Glucosylangelicain.
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Extraction and Fractionation

Chromatographic Separation

Structure Elucidation

Dried Rhizomes of Cimicifuga foetida

Extraction with Solvent (e.g., Methanol/Ethanol)

Crude Extract

Solvent Partitioning (e.g., with n-hexane, ethyl acetate, n-butanol)

Different Solvent Fractions

Column Chromatography (e.g., Silica Gel, Sephadex)

Further Separation (e.g., Preparative HPLC)

Isolation of Pure Compounds

Spectroscopic Analysis (NMR, MS, IR, UV)

Structure Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


prim-O-Glucosylangelicain
(Isolated from C. foetida)

Hypothesized Bioactivities for
prim-O-Glucosylangelicain

Known Bioactive Compounds
from C. foetida

Inform Hypothesis
In Vitro / In Vivo

Screening

Identification of
Biological Targets and
Signaling Pathways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. targetmol.cn [targetmol.cn]

2. Studies on the constituents of Cimicifuga foetida collected in Guizhou Province and their
cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Chemical constituents from Cimicifuga foetida - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to prim-O-
Glucosylangelicain]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150786#prim-o-glucosylangelicain-chemical-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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